Cas no 28471-16-1 (Phenol, tributyl-)

• Product Name: Phenol, tributyl-
• CAS No: 28471-16-1
• MF: C₁₈H₃₀O
• MW: 262.430205821991
• CID: 269300
• PubChem ID: 168811
• Update Time: 2025-04-19

Phenol, tributyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, tributyl-
• 2,3,4-tributylphenol
• Tributylphenol
• NS00047817
• EINECS 249-041-8
• 28471-16-1
• SCHEMBL167918
• DTXSID20951161

• Inchi： 1S/C18H30O/c1-4-7-10-15-13-14-18(19)17(12-9-6-3)16(15)11-8-5-2/h13-14,19H,4-12H2,1-3H3
• InChI Key： QQGRFMIMXPWKPM-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CCCC)C(CCCC)=C1CCCC

Computed Properties

• Exact Mass: 262.2298
• Monoisotopic Mass: 262.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.919
• Boiling Point: 365.7°C at 760 mmHg
• Flash Point: 164.9°C
• Refractive Index: 1.504
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids